Cas no 60312-83-6 (2-(3-Bromophenyl)acetamide)

• Product Name: 2-(3-Bromophenyl)acetamide
• CAS No: 60312-83-6
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD07781225
• CID: 857950
• PubChem ID: 11736027
• Update Time: 2025-04-19

2-(3-Bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)acetamide
• CS-0158594
• SY274676
• AKOS011268641
• 60312-83-6
• STL367911
• 2-(3-bromo-phenyl)acetamide
• 3-Bromobenzeneacetamide
• 2-(3-Bromo-phenyl)-acetamide
• BS-32612
• DTXSID80471350
• D95102
• MFCD07781225
• DB-013414
• Benzeneacetamide, 3-bromo-
• SCHEMBL2578166
• JEYSSRJRKIAJIO-UHFFFAOYSA-N
• 2-(3'-Bromo-phenyl)-acetamide
• 2-(3-Bromophenyl)acetamide, AldrichCPR
• AB42612

• MDL： MFCD07781225
• Inchi： 1S/C8H8BrNO/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： JEYSSRJRKIAJIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(N)=O

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.17720

2-(3-Bromophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides